Cas no 129947-07-5 (Acridinediamine)

• Product Name: Acridinediamine
• CAS No: 129947-07-5
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 96788
• PubChem ID: 12049115
• Update Time: 2025-04-18

Acridinediamine Chemical and Physical Properties

Names and Identifiers

• Acridinediamine
• acridine-1,2-diamine
• 129947-07-5
• DTXSID60476484
• SCHEMBL367365

• Inchi： 1S/C13H11N3/c14-10-5-6-12-9(13(10)15)7-8-3-1-2-4-11(8)16-12/h1-7H,14-15H2
• InChI Key： VNDXKMITHCJCOL-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C2C(=C(C=CC=12)N)N

Computed Properties

• Exact Mass: 209.09543
• Monoisotopic Mass: 209.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.93